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Compound of Interest

Compound Name: Pyributicarb

cat. No.: B1212485

This in-depth technical guide provides a comprehensive overview of the thiocarbamate
herbicide, pyributicarb. Designed for researchers, scientists, and professionals in drug
development, this document details its chemical properties, mode of action, herbicidal activity,
toxicological profile, and environmental fate.

Chemical and Physical Properties

Pyributicarb is a synthetic, monothiocarbamic ester with both herbicidal and some fungicidal

properties.[1][2] It is formulated as a white crystalline solid.[3] A summary of its key chemical
and physical properties is presented in Table 1.
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Property Value Reference(s)

O-(3-tert-butylphenyl) N-(6-
IUPAC Name methoxy-2-pyridinyl)-N- [2]
methylcarbamothioate

CAS Number 88678-67-5 [2]
Molecular Formula C18H22N202S

Molecular Weight 330.44 g/mol

Melting Point 85.7-86.2 °C

Vapor Pressure 0.0119 mPa (at 40 °C)

Water Solubility 0.15 mg/L (at 20 °C)

Acetone: 454, Xylene: 355,
Ethyl Acetate: 384, Ethanol:
33, Methanol: 21

Organic Solvent Solubility (g/L
at 20°C)

Mode of Action

Pyributicarb exhibits distinct mechanisms of action in target plants (herbicidal activity) and
non-target organisms like mammals (toxicological implications).

Herbicidal Mode of Action: Inhibition of Very-Long-Chain
Fatty Acids (VLCFAS)

The primary herbicidal action of pyributicarb, like other thiocarbamate herbicides, is the
inhibition of fatty acid elongation. Specifically, it disrupts the synthesis of very-long-chain fatty
acids (VLCFASs), which are crucial components of plant surface waxes and suberin. This
inhibition leads to a failure in early seedling growth and development. The herbicide is
absorbed systemically through the roots, leaves, and stem and is translocated to active growth
sites where it inhibits the elongation of both roots and aerial parts of the plant.
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Pyributicarb's herbicidal action via VLCFA synthesis inhibition.

Toxicological Mode of Action: PXR Activation

In mammals, pyributicarb acts as a potent activator of the human pregnane X receptor
(hPXR). PXR is a nuclear receptor that regulates the expression of genes involved in the
metabolism and transport of xenobiotics, including the cytochrome P450 enzyme CYP3A4.
Activation of PXR by pyributicarb leads to increased transcription of the CYP3A4 gene, which
can have significant implications for drug-drug interactions.
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Pyributicarb's activation of the PXR signaling pathway.
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Herbicidal Activity and Synthesis
Herbicidal Spectrum

Pyributicarb is primarily used for the pre-emergence and early post-emergence control of
annual grasses in rice paddy fields and turf. Example Pests Controlled:

e Echinochloa oryzicola (Barnyard grass)
e Cyperus difformis (Smallflower umbrella sedge)

e Monochoria vaginalis

Chemical Synthesis

The commercial synthesis of pyributicarb is a multi-step process. It typically begins with the
preparation of a 6-methoxypyridin-2-yl methylamine derivative. This intermediate is then
reacted with methyl isothiocyanate to form a carbamothioate. The final step involves the
esterification of this intermediate with 3-tert-butylphenol to yield the pyributicarb active

ingredient.
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Generalized synthesis workflow for Pyributicarb.

Toxicology and Ecotoxicology

The toxicological profile of pyributicarb indicates low acute toxicity to mammals but high

toxicity to aquatic life.
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Organism/Test

Value Classification Reference(s)
Type
Rat (Acute Oral LDso) > 5000 mg/kg Low Toxicity
Fish (Acute) Moderate Toxicity
Daphnia (Acute) Moderate Toxicity
H400: Very toxic to
aquatic lifeH410: Very
Aquatic Environment toxic to aquatic life Hazardous

with long lasting

effects

Environmental Fate

Pyributicarb is characterized by its low persistence in soil and water, primarily degrading
through microbial action.

Parameter Value / Classification Reference(s)

Soil Half-life (DTso) in paddy

i 13 - 18 days
fields

Soil Mobility (Drainflow) Slightly mobile

Primary Degradation ) i .
_ Microbial degradation
Mechanism

Experimental Protocols

The evaluation of pyributicarb's efficacy and environmental impact follows standardized
scientific methodologies.

Herbicide Efficacy Testing (Greenhouse)

A typical protocol for evaluating the pre-emergence herbicidal efficacy of pyributicarb in a
greenhouse setting involves the following steps.
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Objective: To determine the dose-response relationship of pyributicarb on target weed
species.

Methodology:
o Pot Preparation: Pots are filled with a standardized soil mix.

o Seeding: A known number of seeds of target weeds (e.g., Echinochloa crus-galli) are sown
at a consistent depth.

» Herbicide Application:
o Arange of pyributicarb concentrations is prepared.

o The herbicide solutions are applied evenly to the soil surface one day after planting,
simulating a pre-emergence application.

o An untreated control group and a positive control (a standard commercial herbicide) are
included.

 Incubation: Pots are placed in a greenhouse under controlled conditions of light,
temperature, and humidity.

o Data Collection: After a set period (e.g., 21 days), efficacy is assessed by measuring:
o Weed emergence count.
o Visual injury rating (on a scale of 0-100%).
o Biomass (fresh or dry weight) of surviving weeds.

e Analysis: Data are analyzed to calculate metrics such as GRso (the dose required to cause a
50% reduction in growth) or ECso (effective concentration for 50% control).
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Workflow for a greenhouse herbicide efficacy trial.
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Environmental Fate: Soil Degradation Study (OECD 307)

This protocol outlines the laboratory testing for aerobic transformation of pyributicarb in soil,
based on OECD Guideline 307.

Objective: To determine the rate of degradation and the dissipation half-life (DTso) of
pyributicarb in soil under aerobic conditions.

Methodology:

Soil Selection and Preparation:
o Fresh field soil is collected and characterized (texture, pH, organic carbon content).

o The soil is sieved and its moisture content adjusted to a specific level (e.g., 40-60% of
maximum water holding capacity).

o Test Substance Application:
o 14C-labeled pyributicarb is typically used to facilitate mass balance calculations.
o The test substance is applied to replicate soil samples at a known concentration.
 Incubation:

o Samples are incubated in the dark at a constant temperature (e.g., 20°C) in a flow-through
system that traps CO2 and other volatile products.

o Sterile control samples are included to assess abiotic degradation.

o Sampling and Analysis:

[e]

Replicate soil samples are taken at various time intervals over a period of up to 120 days.

o

Soil is extracted using appropriate organic solvents.

[¢]

The concentrations of the parent pyributicarb and its major transformation products in the
extracts are quantified using techniques like High-Performance Liquid Chromatography
(HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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o Radioactivity in the extracts, non-extractable residues, and volatile traps is measured by
Liguid Scintillation Counting (LSC).

o Data Analysis:

o The degradation kinetics are modeled to calculate the DTso (time for 50% dissipation) and
DToo (time for 90% dissipation) values for the parent compound.

Ecotoxicology: Acute Fish Toxicity Test (OECD 203)

This protocol describes a method to determine the acute toxicity of pyributicarb to fish,
following OECD Guideline 203.

Objective: To determine the median lethal concentration (LCso) of pyributicarb for a standard
fish species (e.g., Rainbow Trout, Oncorhynchus mykiss) over a 96-hour exposure period.

Methodology:

o Test Organisms: Healthy, juvenile fish from a single stock, acclimated to the test conditions,
are used.

o Test Conditions: The test is conducted in a static, semi-static, or flow-through system with
controlled temperature, pH, dissolved oxygen, and light cycle.

e EXxposure:
o Fish are exposed to a series of at least five concentrations of pyributicarb in water.
o A control group (no pyributicarb) is run in parallel.

o Due to pyributicarb's low water solubility, a solvent carrier may be necessary, requiring a
solvent control group.

e Observations: The number of dead or moribund fish in each test and control vessel is
recorded at 24, 48, 72, and 96 hours.

e Analysis: The cumulative mortality data at 96 hours are plotted against concentration, and
the LCso value is determined using appropriate statistical methods (e.g., probit analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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